Cas no 921617-37-0 (Methyl 6-(acetyloxy)hexa-2,4-dienoate)

• Product Name: Methyl 6-(acetyloxy)hexa-2,4-dienoate
• CAS No: 921617-37-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 743903
• Update Time: 2023-08-03

Methyl 6-(acetyloxy)hexa-2,4-dienoate Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-(acetyloxy)-, methyl ester, (2Z,4E)-
• methyl 6-acetyloxyhexa-2,4-dienoate
• Methyl 6-(acetyloxy)hexa-2,4-dienoate

• Inchi： 1S/C9H12O4/c1-8(10)13-7-5-3-4-6-9(11)12-2/h3-6H,7H2,1-2H3
• InChI Key： VDGPQLGQAQOBHT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC=CC=CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 228
• Topological Polar Surface Area: 52.6